Cas no 497839-86-8 (1H-Pyrrolo[2,3-d]pyrimidin-4-amine,6-[3-[(4-methyl-1-piperazinyl)methyl]phenyl]-N-[(1R)-1-phenylethyl]-)

• Product Name: 1H-Pyrrolo[2,3-d]pyrimidin-4-amine,6-[3-[(4-methyl-1-piperazinyl)methyl]phenyl]-N-[(1R)-1-phenylethyl]-
• CAS No: 497839-86-8
• MF: C₂₆H₃₀N₆
• MW: 426.556604862213
• CID: 1532254
• Update Time: 2024-08-23

1H-Pyrrolo[2,3-d]pyrimidin-4-amine,6-[3-[(4-methyl-1-piperazinyl)methyl]phenyl]-N-[(1R)-1-phenylethyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-d]pyrimidin-4-amine,6-[3-[(4-methyl-1-piperazinyl)methyl]phenyl]-N-[(1R)-1-phenylethyl]-
• 7H-Pyrrolo[2,3-d]pyrimidin-4-amine, 6-[3-[(4-methyl-1-piperazinyl)methyl]phenyl]-N-[(1R)-1-phenylethyl]-

• Inchi： 1S/C26H30N6/c1-19(21-8-4-3-5-9-21)29-25-23-16-24(30-26(23)28-18-27-25)22-10-6-7-20(15-22)17-32-13-11-31(2)12-14-32/h3-10,15-16,18-19H,11-14,17H2,1-2H3,(H2,27,28,29,30)/t19-/m1/s1
• InChI Key： OTAINLPPBNSXTJ-LJQANCHMSA-N
• SMILES： C1=NC(N[C@@H](C2=CC=CC=C2)C)=C2C=C(C3=CC=CC(CN4CCN(C)CC4)=C3)NC2=N1

Computed Properties

• Exact Mass: 426.2535

Experimental Properties

• Density: 1.224±0.06 g/cm3(Predicted)
• PSA: 55.26
• pka: 12.78±0.50(Predicted)